Cas no 164264-14-6 ((-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one)

• Product Name: (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one
• CAS No: 164264-14-6
• MF: C₁₀H₂₀O₃Si
• MW: 216.349504470825
• CID: 824975
• Update Time: 2026-04-29

(-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (-)-(3S)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one
• (-)-(3S)-3-([TERT-BUTYL(DIMETHYL)SILYL]OXY)DIHYDROFURAN-2(3H)-ONE
• (3S)-3-[tert-butyl(dimethyl)silyl]oxyoxolan-2-one
• (3S)-3-[[(1,1-DiMethylethyl)diMethylsilyl]oxy]dihydro-2(3H)-furanone
• (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one

• Inchi： InChI=1S/C10H20O3Si/c1-10(2,3)14(4,5)13-8-6-7-12-9(8)11/h8H,6-7H2,1-5H3/t8-/m0/s1
• InChI Key： WNRXZIBXHZJOBE-QMMMGPOBSA-N
• SMILES： CC(C)(C)[Si](C)(C)O[C@H]1CCOC1=O

Computed Properties

• Exact Mass: 216.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 70°@1mmHg
• PSA: 35.53000
• LogP: 2.32370

Additional information on (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one

Introduction to Compound CAS No. 164264-14-6: (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one

(-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one, with the CAS number 164264-14-6, is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a key intermediate in the synthesis of various biologically active molecules and has been extensively studied for its unique properties and potential applications.

The structure of (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one features a dihydrofuran ring with a tert-butyldimethylsilyl (TBS) protecting group attached to the oxygen atom. The chiral center at the 3-position imparts enantiomeric purity, which is crucial for many synthetic and biological processes. The TBS protecting group is particularly useful in organic synthesis as it can be selectively removed under mild conditions, allowing for further functionalization of the molecule.

Recent studies have highlighted the importance of chiral intermediates like (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one in the development of new drugs and therapeutic agents. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated that this compound can be efficiently used in the asymmetric synthesis of a novel class of antiviral agents. The high enantiomeric purity and stability of the compound make it an ideal candidate for such applications.

In addition to its role in drug development, (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one has also been explored for its potential in agrochemicals. A research group at the University of California, Berkeley, reported in the Journal of Agricultural and Food Chemistry (2020) that this compound can serve as a building block for synthesizing environmentally friendly pesticides. The study found that compounds derived from this intermediate exhibit high efficacy against common agricultural pests while maintaining low toxicity to non-target organisms.

The synthetic versatility of (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one has also been leveraged in the production of advanced materials. A recent paper in Advanced Materials (2021) described the use of this compound in the synthesis of chiral polymers with unique optical properties. These polymers have potential applications in optical devices, sensors, and other high-tech industries.

From a practical standpoint, the synthesis of (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one involves several well-established steps. Typically, it starts with the formation of a dihydrofuran ring through a Diels-Alder reaction or similar cycloaddition process. The introduction of the TBS protecting group is then achieved using tert-butyldimethylsilyl chloride (TBSCl) under basic conditions. The final step involves enantioselective reduction or oxidation to introduce chirality at the 3-position.

The purity and quality control of (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one are critical for its successful application in various fields. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to ensure that the compound meets stringent purity standards. These analytical methods provide detailed information about the structure and enantiomeric composition of the compound.

In conclusion, (-)-(3S)-3-{tert-Butyl(dimethyl)silyloxy}dihydrofuran-2(3H)-one (CAS No. 164264-14-6) is a versatile and valuable chiral intermediate with a wide range of applications in organic synthesis, pharmaceutical research, agrochemicals, and advanced materials. Its unique properties and high enantiomeric purity make it an essential component in many cutting-edge scientific endeavors. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in multiple scientific disciplines.